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Compound of Interest

Compound Name: JNJ-10229570

Cat. No.: B1672988 Get Quote

For immediate reference, consult the Safety Data Sheet (SDS) provided by the manufacturer

for the most comprehensive and up-to-date disposal and safety information. This document

outlines the recommended procedures for the safe handling and disposal of the melanocortin

receptor antagonist, JNJ-10229570, intended for researchers, scientists, and drug

development professionals.

Summary of Key Disposal and Handling Information
Proper disposal of JNJ-10229570 is crucial to ensure laboratory safety and environmental

protection. As a solid chemical compound, it must be managed according to specific protocols.

The following table summarizes key handling and storage information.

Parameter Value Source

CAS Number 524923-88-4 [1][2]

Molecular Formula C22H19N3O2S [1][2]

Formulation A solid [1]

Storage Temperature -20°C [1][3]

Solubility Soluble in DMSO [1][4]
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The disposal of JNJ-10229570, as with any laboratory chemical, should be conducted in

accordance with all applicable federal, state, and local regulations. The following is a general

procedural guide based on standard laboratory practices for similar chemical compounds.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses with side shields, a lab coat, and

chemical-resistant gloves, when handling JNJ-10229570.

2. Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., DMSO, followed by a volatile

organic solvent like ethanol or acetone).

Collect the rinsate for disposal as chemical waste.

After thorough rinsing and air drying, the container may be disposed of as regular laboratory

glass or plastic waste, depending on institutional policies.

3. Disposal of Unused or Waste Material:

Solid Waste: Unused or contaminated solid JNJ-10229570 should be collected in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions of JNJ-10229570, including the rinsate from container

decontamination, must be collected in a labeled, sealed container for liquid chemical waste.

Do not dispose of solutions down the drain.

Waste Classification: The waste must be classified as hazardous chemical waste. Consult

your institution's Environmental Health and Safety (EHS) department for specific labeling and

segregation requirements.

Licensed Disposal Vendor: Arrange for the collection and disposal of the chemical waste

through a licensed hazardous waste disposal company.
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The following diagram illustrates the decision-making process and steps for the proper disposal

of JNJ-10229570.

JNJ-10229570 Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of JNJ-10229570.

Disclaimer: This information is intended as a general guide. Always refer to the manufacturer's

Safety Data Sheet (SDS) and consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and regulatory requirements in your location.

All products mentioned are for research use only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1672988?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672988?utm_src=pdf-body
https://www.benchchem.com/product/b1672988?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/37768/jnj-10229570
https://www.adooq.com/jnj-10229570.html
https://immunomart.com/product/jnj-10229570/
https://www.selleckchem.com/products/jnj-10229570.html
https://www.benchchem.com/product/b1672988#jnj-10229570-proper-disposal-procedures
https://www.benchchem.com/product/b1672988#jnj-10229570-proper-disposal-procedures
https://www.benchchem.com/product/b1672988#jnj-10229570-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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